Cas no 79844-64-7 (diethoxy-1lambda4,2,5-thiadiazol-1-one)

• Product Name: diethoxy-1lambda4,2,5-thiadiazol-1-one
• CAS No: 79844-64-7
• MF: C₆H₁₀N₂O₃S
• MW: 190.220200061798
• MDL: MFCD21604154
• CID: 531897
• PubChem ID: 12927269
• Update Time: 2025-07-09

diethoxy-1lambda4,2,5-thiadiazol-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethoxy-1,2,5-thiadiazole 1-oxide
• 1,2,5-Thiadiazole, 3,4-diethoxy-, 1-oxide
• 3,4-diethoxy-2,5-dihydro-1,2,5-thiadiazole 1-oxide
• diethoxy-1lambda4,2,5-thiadiazol-1-one
• 3,4-Diethoxy-1,2,5-thiadiazole1-oxide
• 3,4-diethoxy-1,2,5-thiadiazole-1-oxide
• EN300-211940
• WWEIMDRGLPALKY-UHFFFAOYSA-N
• Z1416194803
• 3,4-diethoxy-1-oxo-1,2,5-thiadiazole
• 79844-64-7
• SCHEMBL2059028
• ZB1169

• MDL： MFCD21604154
• Inchi： 1S/C6H10N2O3S/c1-3-10-5-6(11-4-2)8-12(9)7-5/h3-4H2,1-2H3
• InChI Key： WWEIMDRGLPALKY-UHFFFAOYSA-N
• SMILES： S1(N=C(C(=N1)OCC)OCC)=O

Computed Properties

• Exact Mass: 190.04121336g/mol
• Monoisotopic Mass: 190.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.5Ų

Additional information on diethoxy-1lambda4,2,5-thiadiazol-1-one

Comprehensive Guide to Diethoxy-1lambda4,2,5-thiadiazol-1-one (CAS No. 79844-64-7): Properties, Applications, and Innovations

Diethoxy-1lambda4,2,5-thiadiazol-1-one (CAS No. 79844-64-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This heterocyclic compound, featuring a thiadiazole core with ethoxy substituents, is widely studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its reactivity and functional properties, making it a subject of interest in cutting-edge scientific discussions.

The compound's molecular formula and structural features, including the 1lambda4,2,5-thiadiazol-1-one backbone, contribute to its stability and reactivity under various conditions. Its diethoxy groups enhance solubility in organic solvents, facilitating its use in synthetic chemistry. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors. These applications align with growing global concerns about antibiotic resistance and the need for innovative therapeutic solutions.

In the agrochemical sector, Diethoxy-1lambda4,2,5-thiadiazol-1-one has shown promise as a precursor for crop protection agents. Its ability to modulate biological pathways makes it valuable for designing eco-friendly pesticides, a trending topic as sustainable agriculture gains traction. The compound's mechanism of action, often involving thiadiazole ring interactions with biological targets, is a focal point for researchers aiming to reduce environmental impact while maintaining efficacy.

From a materials science perspective, this compound is being investigated for its potential in organic electronics and polymer modification. Its electron-rich thiadiazole system could contribute to advancements in conductive polymers or light-emitting diodes (LEDs), addressing the demand for energy-efficient technologies. The integration of CAS No. 79844-64-7 into functional materials exemplifies the intersection of chemistry and renewable energy solutions—a hot topic in both academic and industrial circles.

Synthetic methodologies for Diethoxy-1lambda4,2,5-thiadiazol-1-one continue to evolve, with recent literature emphasizing green chemistry approaches. Catalytic processes and solvent-free reactions are being explored to align with the 12 Principles of Green Chemistry, reflecting the broader shift toward sustainable practices. These innovations respond to frequent search queries like "environmentally friendly synthesis of heterocycles" or "scalable thiadiazole derivatives production."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in industrial applications and for verifying structural modifications during research. The compound's spectral data (often searched as "CAS 79844-64-7 NMR peaks" or "thiadiazol-one IR spectrum") serves as a valuable reference for chemists worldwide.

Ongoing research explores the structure-activity relationships of Diethoxy-1lambda4,2,5-thiadiazol-1-one derivatives, particularly their pharmacophore features. Computational chemistry and molecular docking studies have become instrumental in predicting biological activity, reducing the need for extensive laboratory screening. This computational approach resonates with current interests in AI-driven drug discovery and in silico modeling—topics frequently searched in conjunction with specialized compounds.

Regulatory aspects of CAS No. 79844-64-7 are also gaining attention, with manufacturers and researchers seeking compliant pathways for its use. While not classified as hazardous under standard protocols, proper handling procedures are emphasized in safety data sheets (SDS). The compound's stability profile and storage conditions (common search terms include "79844-64-7 shelf life" and "thiadiazol-one storage temperature") are critical for long-term research projects.

The commercial availability of Diethoxy-1lambda4,2,5-thiadiazol-1-one has expanded significantly, with suppliers offering various purity grades to meet research and industrial demands. Pricing trends and scale-up production methods (often searched as "bulk 79844-64-7 suppliers" or "thiadiazole derivatives cost analysis") reflect its growing importance in specialty chemicals markets.

Future prospects for this compound include potential applications in catalysis and nanotechnology. Preliminary studies suggest its utility as a ligand in transition metal complexes or as a component in molecular sensors. These emerging applications position CAS No. 79844-64-7 at the forefront of interdisciplinary research, bridging traditional organic chemistry with advanced materials science.